Cas no 1049480-38-7 (1-(4-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)-4-phenylbutan-1-one)

• Product Name: 1-(4-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)-4-phenylbutan-1-one
• CAS No: 1049480-38-7
• MF: C₂₂H₂₅FN₆O
• MW: 408.471907377243
• CID: 6251349
• PubChem ID: 30937283
• Update Time: 2025-10-30

1-(4-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)-4-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)-4-phenylbutan-1-one
• F5250-0455
• AKOS024502756
• 1-[4-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-4-phenylbutan-1-one
• 1-(4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-4-phenylbutan-1-one
• 1049480-38-7
• 1-(4-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-4-phenylbutan-1-one
• VU0638859-1

• Inchi： 1S/C22H25FN6O/c23-19-9-11-20(12-10-19)29-21(24-25-26-29)17-27-13-15-28(16-14-27)22(30)8-4-7-18-5-2-1-3-6-18/h1-3,5-6,9-12H,4,7-8,13-17H2
• InChI Key： SWKJNMNFGXSORQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CN2CCN(C(CCCC3C=CC=CC=3)=O)CC2)=NN=N1

Computed Properties

• Exact Mass: 408.20738760g/mol
• Monoisotopic Mass: 408.20738760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(4-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)-4-phenylbutan-1-one

Compound CAS No 1049480-38-7: 1-(4-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)-4-phenylbutan-1-one

The compound with CAS No 1049480-38-7, known as 1-(4-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)-4-phenylbutan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a tetrazole ring, a piperazine moiety, and a phenylbutanone group, all of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of cancer research. The tetrazole group within its structure has been shown to exhibit antiproliferative effects in various cancer cell lines, making it a promising candidate for drug development. Additionally, the piperazine moiety enhances the compound's ability to penetrate cellular membranes, thereby improving its bioavailability and efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have employed advanced techniques such as cross-coupling reactions and stereochemical control to optimize the synthesis pathway. These methods not only improve the efficiency of production but also pave the way for further structural modifications to enhance the compound's pharmacokinetic properties.

In terms of applications, this compound has shown potential in targeting receptor tyrosine kinases (RTKs), which are overexpressed in many types of cancers. By inhibiting these receptors, the compound can potentially disrupt tumor growth and metastasis. Preclinical studies have demonstrated that it exhibits selective cytotoxicity towards cancer cells while sparing normal cells, indicating a favorable therapeutic index.

Furthermore, the incorporation of a fluorophenyl group in the tetrazole ring enhances the compound's stability and metabolic resistance, which are critical factors for its effectiveness in vivo. This feature has been validated through extensive pharmacokinetic studies in animal models, where the compound demonstrated prolonged half-life and minimal systemic toxicity.

Looking ahead, ongoing research is focused on identifying additional biological targets for this compound and exploring its potential in combination therapies. The ability to modulate multiple signaling pathways simultaneously could significantly enhance its therapeutic potential in treating complex diseases such as cancer and inflammatory disorders.

In conclusion, CAS No 1049480-38-7 represents a cutting-edge advancement in medicinal chemistry with promising applications in disease treatment. Its unique structure and biological properties make it a valuable tool for researchers seeking innovative solutions in drug development.